Cas no 11004-30-1 (Solanidan-3-ol, (3b,5a,22b,25b)- (9CI))

• Product Name: Solanidan-3-ol, (3b,5a,22b,25b)- (9CI)
• CAS No: 11004-30-1
• MF: C₂₇H₄₅NO
• MW: 399.652308225632
• CID: 173574
• PubChem ID: 134659
• Update Time: 2025-04-19

Solanidan-3-ol, (3b,5a,22b,25b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Solanidan-3-ol, (3b,5a,22b,25b)- (9CI)
• (22S,25R)-5α-Solanidan-3β-ol
• 22,25-Isodemissidine
• (22S,25R)-5-alpha-Solanidan-3-beta-ol
• 5-alpha-Solanidan-3-beta-ol, (22S,25R)-
• (22S,25R)-5alpha-Solanidan-3beta-ol
• Solanidan-3-ol
• SCHEMBL3500520
• (22S,25R)-5-alpha-Solanidanine-3-beta-ol
• DTXSID70911452
• 11004-30-1
• (1S,2R,5S,7S,10S,11S,14S,15R,16S,17S,20R,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol

• Inchi： 1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17-,18+,19+,20-,21+,22+,23+,24+,25+,26+,27+/m1/s1
• InChI Key： JALVTHFTYRPDMB-IKSKCRHHSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]3[C@H](C)[C@@H]4CC[C@@H](C)CN4[C@H]3C[C@H]21

Computed Properties

• Exact Mass: 399.35
• Monoisotopic Mass: 399.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.9679 (rough estimate)
• Boiling Point: 523.27°C (rough estimate)
• Flash Point: 212.4°C
• Refractive Index: 1.6840 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Solanidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Solanidines and derivatives